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Compound of Interest

Compound Name: Zinc nitrate hydrate
Cat. No.: B12062164
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a 0.1 M zinc nitrate solution
for experimental use. It includes information on the necessary reagents and equipment, safety
precautions, and a step-by-step guide to ensure accurate and safe preparation.

Quantitative Data Summary

For reproducibility and accuracy in experimental settings, precise measurements are critical.
The following table summarizes the key quantitative data for the preparation of a 0.1 M zinc
nitrate solution. The most common form of zinc nitrate is the hexahydrate; therefore, the
calculations are based on this form.
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Parameter Value Source

Chemical Formula

Zn(NO3)2-6H20 [1]
(Hexahydrate)
Molar Mass (Hexahydrate) 297.49 g/mol [1]
Molar Mass (Anhydrous) 189.36 g/mol [1]
Mass required for 1 L of 0.1 M
. 29.75¢
solution (Hexahydrate)
Mass required for 500 mL of
_ 1487 g
0.1 M solution (Hexahydrate)
Mass required for 100 mL of
297¢9

0.1 M solution (Hexahydrate)

Experimental Protocol: Preparation of 1 L of 0.1 M
Zinc Nitrate Solution

This protocol details the steps for preparing 1 liter of a 0.1 M zinc nitrate solution using zinc
nitrate hexahydrate.

1. Materials and Equipment:

¢ Zinc nitrate hexahydrate (Zn(NO3)2:6H20)
» Deionized or distilled water

e 1000 mL volumetric flask

» Analytical balance

¢ Weighing boat or paper

e Spatula

e Funnel

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://en.wikipedia.org/wiki/Zinc_nitrate
https://en.wikipedia.org/wiki/Zinc_nitrate
https://en.wikipedia.org/wiki/Zinc_nitrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12062164?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Beaker

Wash bottle with deionized/distilled water

Personal Protective Equipment (PPE): safety goggles, lab coat, and nitrile gloves
. Safety Precautions:

Hazard Identification: Zinc nitrate is an oxidizing solid and can intensify fire. It is harmful if
swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[2][3]

[415][6]

Handling: Always handle zinc nitrate in a well-ventilated area or under a chemical fume
hood.[2][4][5] Avoid breathing dust.[2][4] Keep away from heat, sparks, open flames, and
combustible materials.[2][3][4][5]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a
lab coat, and nitrile gloves, at all times.[2][3][4]

First Aid:

[e]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[2][6]

[¢]

If on skin: Wash with plenty of soap and water.[2][6]

[e]

If swallowed: Call a poison center or doctor if you feel unwell.[3]

o

If inhaled: Remove person to fresh air and keep comfortable for breathing.[2]

Disposal: Dispose of waste materials according to local, regional, and national regulations.[3]

[6]
. Step-by-Step Procedure:
Calculation:

o To prepare a 0.1 M solution, you need 0.1 moles of zinc nitrate per liter of solution.
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o Using the molar mass of zinc nitrate hexahydrate (297.49 g/mol ), the required mass is
calculated as follows:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molar Mass ( g/mol )

» Mass (g) = 0.1 mol/L x 1L x 297.49 g/mol =29.75 ¢

e Weighing the Zinc Nitrate:

o Place a clean, dry weighing boat on the analytical balance and tare it.

o Carefully weigh out 29.75 g of zinc nitrate hexahydrate using a spatula.

e Dissolving the Zinc Nitrate:

Place a funnel in the neck of the 1000 mL volumetric flask.

[e]

o Carefully transfer the weighed zinc nitrate hexahydrate into the flask.

o Use a wash bottle to rinse any remaining powder from the weighing boat and funnel into
the flask.

o Add deionized or distilled water to the flask until it is about half full.

o Swirl the flask gently to dissolve the solid. A magnetic stirrer can be used to facilitate
dissolution.

e Bringing to Volume:

o Once the zinc nitrate is completely dissolved, continue to add deionized or distilled water
until the bottom of the meniscus reaches the calibration mark on the neck of the volumetric
flask.

o Use a dropper or pipette for the final additions to avoid overshooting the mark.

e Homogenization:

o Cap the volumetric flask securely and invert it several times (at least 10-15 times) to
ensure the solution is homogeneous.
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e Labeling and Storage:

o Label the flask clearly with the name of the solution (0.1 M Zinc Nitrate), the date of
preparation, and your initials.

o Store the solution in a cool, dry, and well-ventilated place, away from incompatible
materials.[5] Keep the container tightly closed.[2][5]

Diagrams
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Click to download full resolution via product page

Caption: Workflow for preparing a 0.1 M zinc nitrate solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of a 0.1 M
Zinc Nitrate Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12062164/docs#application-notes-and-protocols-
preparation-of-a-0-1-m-zinc-nitrate-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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